Cas no 1695070-74-6 (4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-, ethyl ester
• CAS No: 1695070-74-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5275753
• Update Time: 2025-10-28

4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-, ethyl ester

• Inchi： 1S/C10H14N2O3/c1-4-15-10(13)8-5-6-11-9(12-8)7(2)14-3/h5-7H,4H2,1-3H3
• InChI Key： HFYJBECZOMOBDF-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC=CC(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-, ethyl ester

Comprehensive Overview of 4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-, ethyl ester (CAS No. 1695070-74-6)

4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-, ethyl ester is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS No. 1695070-74-6, belongs to the pyrimidine family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. The presence of both methoxyethyl and ethyl ester functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine derivatives has surged due to their role in developing novel therapeutics, particularly in oncology and antiviral research. Researchers are increasingly exploring compounds like 4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-, ethyl ester for their potential to modulate biological pathways. Its unique structure allows for selective interactions with enzymes and receptors, a feature highly sought after in precision medicine and targeted drug delivery systems.

The synthesis of CAS No. 1695070-74-6 involves multi-step organic reactions, often starting from readily available pyrimidine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These methods align with the growing emphasis on green chemistry and sustainable practices, addressing concerns about environmental impact and resource efficiency in chemical manufacturing.

From an analytical perspective, 4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-, ethyl ester is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure precise identification and quantification, critical for quality control in industrial and academic settings. The compound’s stability under various conditions is also a key focus, as it influences storage and handling protocols.

Market trends indicate a rising interest in custom synthesis and contract research for pyrimidine-based compounds. Companies specializing in fine chemicals and pharmaceutical intermediates are expanding their portfolios to include derivatives like CAS No. 1695070-74-6, catering to the needs of biotech startups and established drug developers alike. This aligns with the broader shift toward personalized medicine and high-throughput screening technologies.

In summary, 4-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-, ethyl ester represents a critical building block in modern chemical research. Its applications span drug development, material science, and agrochemical innovation, driven by its structural adaptability and functional diversity. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemical solutions.